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Compound of Interest

Compound Name: Ammonium iodate

Cat. No.: B156991

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ammonium iodate (NH4l10s3),
detailing its discovery, synthesis protocols, and key physicochemical properties. The
information is intended to support research and development activities where this compound
may be of interest.

Discovery and History

The specific discovery of ammonium iodate is not well-documented in historical chemical
literature. Its synthesis likely emerged from the broader investigation of iodine and its
compounds following the element's discovery by Bernard Courtois in 1811 and its subsequent
characterization by Joseph Louis Gay-Lussac.[1] The preparation of various salts of newly
discovered elements was a common practice for chemists in the 19th century to understand
their properties and reactivity. As such, the synthesis of ammonium iodate was likely a logical
extension of the characterization of iodic acid and the well-known ammonium cation.

Physicochemical Properties

Ammonium iodate is a white, crystalline, odorless powder.[2][3] It is an inorganic salt
composed of the ammonium cation (NHs*) and the iodate anion (1037).[3][4] The compound is
notable for containing both a reducing agent (ammonium ion) and a strong oxidizing agent
(iodate ion) within the same molecule, which contributes to its instability upon heating.[3][5]
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Quantitative Data Summary

The following tables summarize the key quantitative properties of ammonium iodate.

Table 1: Physical Properties of Ammonium lodate

Property Value

Molar Mass 192.94 g/mol [5]

Appearance White crystalline powder[2][5]
Density 3.309 g/cm?3[5]

Melting Point Decomposes at 150 °C[2][5]

Table 2: Solubility of Ammonium lodate in Water

Temperature (°C) Solubility ( g/100 mL)
15 2.6[6]

20 2.06[7]

25 2.9883[8]

100 14.5[6]

Synthesis of Ammonium lodate

Several methods have been reported for the synthesis of ammonium iodate. The choice of
method may depend on the desired purity, scale, and available starting materials.

Experimental Protocols

Protocol 1: Neutralization of lodic Acid with Ammonia
This is a common and straightforward method for preparing ammonium iodate.[5]

o Materials:
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o

[e]

o

lodic acid (HIOs)

Ammonia solution (e.g., 25% NHs in water)

Distilled water

e Procedure:

[¢]

Dissolve a known quantity of iodic acid in distilled water with gentle heating to create a
saturated solution.

Cool the solution to room temperature.

Slowly add the ammonia solution dropwise to the iodic acid solution while stirring
continuously.

Ammonium iodate will precipitate out of the solution as a white solid due to its lower
solubility.

Continue adding ammonia until no further precipitation is observed.

Filter the precipitate using a Buchner funnel.

Wash the collected crystals with a small amount of cold distilled water to remove any
soluble impurities.

Dry the purified ammonium iodate crystals in a desiccator over a suitable drying agent.

Protocol 2: Precipitation from an lodate Solution with an Ammonium Salt

This method relies on the low solubility of ammonium iodate to precipitate it from a solution

containing a more soluble iodate salt and an ammonium salt.[5]

o Materials:

o

[e]

A soluble iodate salt (e.g., potassium iodate, KIOs)

An ammonium salt (e.g., ammonium sulfate, (NH4)2S0a4)
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o Distilled water

e Procedure:

[e]

Prepare separate aqueous solutions of the soluble iodate salt and the ammonium salt.

o

Mix the two solutions with constant stirring.

[¢]

Ammonium iodate will precipitate out of the solution.

Allow the mixture to stand to ensure complete precipitation.

[e]

[e]

Filter the precipitate.

o

Wash the collected crystals with cold distilled water.

[¢]

Dry the product in a desiccator.
Protocol 3: Oxidation of lodine with Hydrogen Peroxide in Ammonia
This method involves the in-situ formation of iodate from iodine.
e Materials:
o lodine (I2)
o Concentrated ammonia solution
o Hydrogen peroxide (H20:2) solution
e Procedure:
o Suspend iodine powder in a concentrated ammonia solution.

o Slowly add hydrogen peroxide solution to the mixture while stirring. The reaction is
exothermic and should be controlled.

o The iodine will be oxidized to iodate, which then reacts with the ammonium ions to form

ammonium iodate.
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o The ammonium iodate will precipitate from the solution.
o Isolate the product by filtration, wash with cold water, and dry.

Caution: A hazardous and strongly discouraged method involves the direct reaction of iodine
with ammonium hydroxide. This reaction can produce the highly explosive and shock-sensitive
compound nitrogen triiodide (NI3).[5]

Chemical Properties and Decomposition

Ammonium iodate is a strong oxidizing agent and should be handled with care, especially in
the presence of combustible materials.[2][5]

Upon heating to its decomposition temperature of 150 °C, ammonium iodate decomposes into
nitrogen gas, oxygen gas, iodine vapor, and water.[5] The decomposition reaction is as follows:

2 NHa4lOs3(s) — N2(g) + O2(g) + I2(g) + 4 H20(g)

The decomposition can be catalyzed by certain substances, such as potassium dichromate or
copper(ll) chloride, allowing it to proceed at temperatures as low as room temperature.[5]

Logical Workflow for Synthesis

The following diagram illustrates the general workflow for the synthesis of ammonium iodate
via the neutralization and precipitation methods.
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Precipitation Method
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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